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Compound of Interest

Compound Name: H-Thr(tBu)-OMe.HCI

Cat. No.: B555313

For researchers and drug development professionals, the proper handling and disposal of
chemical reagents like O-tert-Butyl-L-threonine methyl ester hydrochloride (H-Thr(tBu)-
OMe.HCI) is a critical component of laboratory safety and environmental responsibility. While
Safety Data Sheets (SDS) for this compound indicate it is not classified as a hazardous
substance, all laboratory chemical waste should be managed with stringent adherence to
institutional and regulatory guidelines to ensure a safe and compliant workflow.[1][2]

The primary directive for the disposal of H-Thr(tBu)-OMe.HCl is to treat it as laboratory
chemical waste, managed in accordance with federal, state, and local environmental control
regulations.[3] Never pour solutions containing this compound down the sink.[4] All waste,
including unused product and contaminated materials, must be handled through your
institution's designated chemical waste program.

Key Safety and Physical Data

A summary of essential quantitative data for H-Thr(tBu)-OMe.HCI provides a quick reference
for handling and safety assessments.
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Property Value Source
CAS Number 71989-43-0 [21[31[5]
Molecular Formula C9H20CINOs [31[5]
Molecular Weight 225.71 g/mol [5]
Appearance White Powder [2]
Melting Point 155 °C [2]
Hazard Classification N?t a hazardous substance or (2]
mixture

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the standard operating procedure for the safe disposal of H-Thr(tBu)-
OMe.HCI from a laboratory setting.

Objective: To safely collect, segregate, and dispose of H-Thr(tBu)-OMe.HCI waste in
compliance with institutional and environmental regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.[3] A dust respirator
may be required when handling large quantities of the solid.[3]

Designated chemical waste container (clearly labeled).

Spill containment materials (e.g., absorbent pads, shovel for large spills).[3]

Waste disposal tags or labels as required by your institution.
Methodology:

o Personnel Safety: Before handling the chemical, ensure you are wearing the appropriate
PPE, including safety goggles and gloves.[1][3] Wash hands thoroughly after handling.[3]
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o Waste Characterization:

o Solid Waste: If disposing of the original, unadulterated product, it should be kept in its
original container if possible, or transferred to a new, compatible container.

o Contaminated Materials: Any items contaminated with H-Thr(tBu)-OMe.HCI (e.g., gloves,
weigh boats, wipes) should be considered chemical waste.[4]

o Solutions: Unused or waste solutions containing H-Thr(tBu)-OMe.HCI must be collected
in a designated liquid chemical waste container. Do not pour any peptide or amino acid
derivative solutions down the sink.[4]

e Waste Segregation and Containment:

o Place solid H-Thr(tBu)-OMe.HCI waste and contaminated disposable materials into a
designated solid chemical waste container.[3] The container must be durable, compatible
with the chemical, and have a secure lid.

o Pour liquid waste into a designated, compatible liquid waste container. Ensure the
container is properly vented if there is any risk of gas evolution, though no dangerous
reactions are typically known for this compound under standard conditions.[2]

e Labeling:

o Clearly label the waste container with its contents. The label must include the full chemical
name: "O-tert-Butyl-L-threonine methyl ester hydrochloride" or "H-Thr(tBu)-OMe.HCI".

o Indicate the approximate quantity of the waste.

o Attach any additional hazard information or institutional waste tags as required by your
Environmental Health & Safety (EHS) department.

e Storage:

o Store the sealed waste container in a designated, secure waste accumulation area within
the laboratory.

o This area should be away from heat or sources of ignition.[3]
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e Arranging for Disposal:

o Contact your institution's EHS or a licensed chemical waste disposal service to schedule a
pickup.

o Follow all institutional procedures for waste handover and documentation. Treat all peptide
and amino acid derivative waste as laboratory chemical waste to ensure safe and proper
management.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of H-
Thr(tBu)-OMe.HCI.
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Identify Waste:
H-Thr(tBu)-OMe.HCI

Step 1

Y

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Consult Safety Data Sheet (SDS)

Assess Waste Form

Solid Waste Liquid Waste
(Unused Product, Contaminated Items) (Solutions)

Step 4a

Place in Labeled
Liquid Chemical Waste Container

Place in Labeled

Solid Chemical Waste Container

Store Securely in Designated
Waste Accumulation Area

Step 6

Contact Institutional EHS for Pickup

Step 7

Professional Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for H-Thr(tBu)-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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